Cas no 402-54-0 (1-Nitro-4-(trifluoromethyl)benzene)

1-Nitro-4-(trifluoromethyl)benzene structure
402-54-0 structure
Product Name:1-Nitro-4-(trifluoromethyl)benzene
CAS No:402-54-0
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD00007358
CID:37271
PubChem ID:24852709
Update Time:2025-04-18

1-Nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Nitro-4-(trifluoromethyl)benzene
    • 4-Nitro-alpha,alpha,alpha-trifluorotoluene~4-(Trifluoromethyl)nitrobenzene
    • 1-Nitro-4-trifluoromethyl-benzene
    • 4-(Trifluoromethyl)nitrobenzene
    • Benzene, 1-nitro-4-(trifluoromethyl)-
    • nitrobenzotrifluorides
    • p-Nitro(trifluoromethyl)benzene
    • p-Nitrobenzotrifluoride
    • Toluene, 4-nitro-alpha,alpha,alpha-trifluoro-
    • 4-nitrobenzotrifluoride
    • 4-NITRO-A,A,A-TRIFLUOROTOLUENE
    • 4-Nitrotrifluorotoluene
    • 4-Nitro-α,α,α-trifluorotoluene
    • p-(trifluoromethyl)nitrobenzene
    • p-nitro-Trifluoromethylphenol
    • 4-Nitro-alpha,alpha,alpha-trifluorotoluene
    • P-TRIFLUOROMETHYLNITROBENZENE
    • XKYLCLMYQDFGKO-UHFFFAOYSA-N
    • 4-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
    • 4-nitrobenzotrifluorid
    • PubChem4874
    • KSC92
    • NSC-159121
    • Z56762338
    • NSC159121
    • W-106370
    • A1677
    • AC-4147
    • MFCD00007358
    • AS-16062
    • 1-nitro-4-(trifluoromethyl)-benzene
    • NS00043263
    • SCHEMBL439543
    • CS-W015852
    • NSC 159121
    • DTXSID0075281
    • 4-Nitrobenzotrifluoride, 98%
    • FT-0619214
    • AKOS015889713
    • AM61516
    • 402-54-0
    • N0902
    • EINECS 206-948-3
    • 4-nitro-1-(trifluoromethyl)benzene
    • Toluene, 4-nitro-.alpha.,.alpha.,.alpha.-trifluoro-
    • 4-Nitro-alpha,alpha,alpha-trifluorotoluene;4-(trifluoromethyl)nitrobenzene
    • N47TT2JQ3Y
    • FN97995
    • 4-(TRIFLUOROMETHYL)-1-NITROBENZENE
    • ALPHA,ALPHA,ALPHA-TRIFLUORO-P-NITROTOLUENE
    • TOLUENE, ALPHA,ALPHA,ALPHA-TRIFLUORO-P-NITRO-
    • MDL： MFCD00007358
    • Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-1-3-6(4-2-5)11(12)13/h1-4H
    • InChI Key： XKYLCLMYQDFGKO-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 191.01900
  • Monoisotopic Mass: 191.019413
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3910 (estimate)
  • Melting Point: 40.0 to 44.0 deg-C
  • Boiling Point: 82°C/10mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: 1.524
  • Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents, strong reducing agents.
  • PSA: 45.82000
  • LogP: 3.13680
  • Solubility: Not available

1-Nitro-4-(trifluoromethyl)benzene Security Information

1-Nitro-4-(trifluoromethyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Nitro-4-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
211788-1G
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0
1g
 ¥290.5 2023-12-09
TRC
N900933-250mg
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0
250mg
 $ 50.00 2022-06-03
TRC
N900933-500mg
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0
500mg
 $ 65.00 2022-06-03
TRC
N900933-2.5g
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0
2.5g
 $ 80.00 2022-06-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001902-1g
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0 98%
1g
 ￥122 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001902-25g
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0 98%
25g
 ￥2061 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001902-5g
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0 98%
5g
 ￥490 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001902-100g
1-Nitro-4-(trifluoromethyl)benzene
 402-54-0 98%
100g
 ￥2878 2021-08-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N93000-5g
4-Nitrobenzotrifluoride
 402-54-0
5g
 ¥168.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N93000-1g
4-Nitrobenzotrifluoride
 402-54-0
1g
 ¥58.0 2021-09-08

1-Nitro-4-(trifluoromethyl)benzene Related Literature

Related Categories

402-54-0 (1-Nitro-4-(trifluoromethyl)benzene) Related Products

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd